Cas no 103121-85-3 (1-(6R,7R)-7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl-1-methylpyrrolidinium Chloride)

1-(6R,7R)-7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl-1-methylpyrrolidinium Chloride Properties

Names and Identifiers

• Cefepime amine derivative
• 1-[[(6R,7R)-7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-1-methylpyrrolid
• (6R,7R)-7-Amino-3-[(1-methyl-1-pyrrolidiniumyl)methyl]-8-oxo-5-th ia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate hydrochloride (1:1)<wbr
• 1-[[(6R,7R)-7-AMINO-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-EN-3-YL]METHYL]-1-METHYLPYRROLIDINIUM CHLORIDE
• 7-PIME
• 1-[((6R,7R)-7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]-1-methylpyrrolidinium chloride
• AC1L5TMR
• AC1Q7EP7
• AG-K-95226
• CTK2F6127
• NSC36148
• pyrrolidine-1-carbodithioic acid- pyrrolidine(1:1)
• pyrrolidinium pyrrolidin-1-ylcarbodithioate
• pyrrolidinium pyrrolidyldithiocarbamate
• pyrrolidinium pyrrolithiocarbamate
• pyrrolidinium-1-[(7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-yl)methyl]-chloride
• Cefepime EP Impurity E
• CefepiMe Related CoMpound E
• CefepiMe interMediate (7-PIME)
• Cefepime Related Compound E (20 mg) (1-{[(6R,7R)-7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl}-1-methylpyrrolidin-1-ium chloride)
• 1-(((6R,7R)-7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl)-1-methylpyrrolidin-1-ium chloride
• UNII-UT5PWT1TTT
• 7-Pime
• 1-{[(6R,7R)-7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl}-1-methylpyrrolidinium chloride
• 1-(((6R,7R)-7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-1-methylpyrrolidinium chloride
• NS00078618
• Pyrrolidinium, 1-(((6R,7R)-7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-1-methyl-, chloride
• 103121-85-3
• 1-[[(6R,7R)-7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-1-methylpyrrolidinium Chloride
• UT5PWT1TTT
• Cefepime dihydrochloride monohydrate impurity E hydrochloride
• DTXSID801032367
• G69203
• 1-[[(6R,7R)-7-AMino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]Methyl]-1-MethylpyrrolidiniuM Chloride
• +Expand

• InChIKey： UVKYDOZUOXJZSR-WYUVZMMLSA-N
• Inchi： InChI=1S/C13H19N3O3S.ClH/c1-16(4-2-3-5-16)6-8-7-20-12-9(14)11(17)15(12)10(8)13(18)19;/h9,12H,2-7,14H2,1H3;1H/t9-,12-;/m1./s1
• SMILES： C[N+]1(CCCC1)CC2=C(N3[C@@H]([C@@H](C3=O)N)SC2)C(=O)[O-].Cl

Computed Properties

• Exact Mass: 333.0916
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 333.0913904g/mol
• Heavy Atom Count: 21
• Complexity: 499
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 86.46
• Melting Point: >150°C (dec.)